Cas no 33209-25-5 (1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI))

1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI) structure
33209-25-5 structure
Product Name:1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI)
CAS No:33209-25-5
MF:C8H10Cl2O2
MW:209.069800853729
CID:294108
PubChem ID:12501622
Update Time:2025-04-19

1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI)
    • trans-(+)-1,2-Cyclohexanedicarbonyldichloride
    • trans-1,2-cyclohexane dicarboxylic acid chloride
    • YKZFIPRBWVEQBE-PHDIDXHHSA-N
    • SCHEMBL11199862
    • DTXSID90500564
    • 33209-25-5
    • (1R,2R)-Cyclohexane-1,2-dicarbonyl dichloride
    • Inchi: 1S/C8H10Cl2O2/c9-7(11)5-3-1-2-4-6(5)8(10)12/h5-6H,1-4H2/t5-,6-/m1/s1
    • InChI Key: YKZFIPRBWVEQBE-PHDIDXHHSA-N
    • SMILES: ClC([C@@H]1CCCC[C@H]1C(=O)Cl)=O

Computed Properties

  • Exact Mass: 208.0059
  • Monoisotopic Mass: 208.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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